Cas no 1496073-14-3 (2-amino-1-(5-chloro-1H-indol-2-yl)propan-1-one)

• Product Name: 2-amino-1-(5-chloro-1H-indol-2-yl)propan-1-one
• CAS No: 1496073-14-3
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 6039689
• PubChem ID: 112485374
• Update Time: 2025-06-13

2-amino-1-(5-chloro-1H-indol-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-2004418
• 2-amino-1-(5-chloro-1H-indol-2-yl)propan-1-one
• 1496073-14-3

• Inchi： 1S/C11H11ClN2O/c1-6(13)11(15)10-5-7-4-8(12)2-3-9(7)14-10/h2-6,14H,13H2,1H3
• InChI Key： HEGBYPYGKICQMX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(C(C)N)=O)N2

Computed Properties

• Exact Mass: 222.0559907g/mol
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-amino-1-(5-chloro-1H-indol-2-yl)propan-1-one

Introduction to 2-amino-1-(5-chloro-1H-indol-2-yl)propan-1-one (CAS No. 1496073-14-3)

2-amino-1-(5-chloro-1H-indol-2-yl)propan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1496073-14-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amide derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The presence of both an amino group and a chloro-substituted indole moiety makes it a versatile scaffold for the development of novel bioactive molecules.

The molecular structure of 2-amino-1-(5-chloro-1H-indol-2-yl)propan-1-one consists of a propanone backbone substituted with a 5-chloroindole ring at the C1 position and an amino group at the C2 position. This unique arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The chloroindole moiety, in particular, is well-documented for its role in modulating biological pathways, including interactions with enzymes and receptors.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. The indole scaffold is known for its presence in numerous pharmacologically active compounds, ranging from antimicrobial agents to potential anticancer therapeutics. The chloro substitution at the 5-position of the indole ring further enhances its reactivity, allowing for further functionalization and derivatization. This has led to the exploration of 2-amino-1-(5-chloro-1H-indol-2-yl)propan-1-one as a precursor in designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of 2-amino-1-(5-chloro-1H-indol-2-yl)propan-1-one is its utility as a building block in the synthesis of more complex heterocyclic compounds. The amide bond formed by the propanone moiety and the indole ring provides a stable yet reactive site for further chemical modifications. This has been exploited in various synthetic strategies, including transition-metal-catalyzed cross-coupling reactions, which are pivotal in constructing intricate molecular architectures.

The pharmaceutical industry has shown particular interest in leveraging such intermediates for drug discovery programs. The structural features of 2-amino-1-(5-chloro-1H-indol-2-yl)propan-1-one align well with the requirements for ligands that interact with biological targets such as kinases, G-protein coupled receptors (GPCRs), and ion channels. Recent studies have highlighted its potential as a scaffold for developing small-molecule inhibitors with therapeutic relevance.

For instance, researchers have investigated derivatives of 2-amino-1-(5-chloro-1H-indol-2-yl)propan-1-one in the context of modulating enzyme activity. The chloroindole moiety has been shown to influence hydrogen bonding interactions and electronic distributions within enzyme active sites, thereby affecting catalytic efficiency. This has opened up avenues for designing molecules that can selectively inhibit pathogenic enzymes or enhance metabolic pathways.

The synthesis of 2-amino-1-(5-chloro-1H-indol-2-yl)propan-1-one itself presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and palladium-catalyzed coupling reactions, have been employed to achieve high yields and enantiopurity. These techniques are critical for ensuring that any derived pharmaceutical candidates exhibit optimal pharmacokinetic properties.

In addition to its pharmaceutical applications, 2-amino-1-(5-chloro-1H-indol-2-y l)propan - 1 - one has found utility in materials science and agrochemical research. Its ability to participate in various chemical transformations makes it a valuable precursor for synthesizing polymers with specific functional groups or agrochemicals designed to interact with biological targets.

The growing body of literature on indole derivatives underscores their significance as pharmacophores. Researchers are continuously exploring new synthetic routes to access modified indoles, with 2-amino - 1 - ( 5 - chlor o - 1 H - ind ol - 2 - yl ) pro pan - 1 - one serving as a key intermediate in many of these efforts. The integration of computational chemistry and high-throughput screening has further accelerated the discovery process, enabling rapid identification of promising candidates.

The future prospects for 2-amino - 1 - ( 5 - chlor o - 1 H - ind ol - 2 - yl ) pro pan - 1 - one are bright, with ongoing studies focusing on expanding its applications into novel therapeutic areas. As our understanding of biological systems evolves, so too will the demand for sophisticated molecular tools like this compound to address complex diseases.